molecular formula C12H22N2O3 B2512821 Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate CAS No. 637039-01-1

Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate

Cat. No. B2512821
CAS RN: 637039-01-1
M. Wt: 242.319
InChI Key: VESCRSHLXRKQFF-LBPRGKRZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate is a chemical compound with the molecular formula C12H22N2O3 and a molecular weight of 242.31 .


Molecular Structure Analysis

The InChI code for Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate is 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-7-16-12(9-14)4-5-13-8-12/h13H,4-9H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 2D or 3D model of the molecule.


Physical And Chemical Properties Analysis

Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate is an oil at room temperature . The compound should be stored in a refrigerator .

Scientific Research Applications

  • Supramolecular Arrangements : A study by Graus et al. (2010) on cyclohexane-5-spirohydantoin derivatives, which are structurally related to Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate, focused on the relationship between molecular and crystal structures. Their crystallographic analysis highlighted the role of substituents on the cyclohexane ring in forming supramolecular arrangements (Graus et al., 2010).

  • Conformational Analysis in Peptide Synthesis : Fernandez et al. (2002) synthesized derivatives of 6-oxo-1,7-diazaspiro[4.5]decanes, including tert-butoxycarbonyl-protected versions, for use in peptide synthesis as constrained surrogates for Pro-Leu and Gly-Leu dipeptides. Their NMR experiments and molecular modeling calculations showed that these compounds could act as gamma-turn/distorted type II beta-turn mimetics in peptides (Fernandez et al., 2002).

  • Stereochemical Analysis : A study by Guerrero-Alvarez et al. (2004) on the relative configuration of various 1,4-diazaspiro[4.5]decanes, which are structurally similar to Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate, revealed important insights into their stereochemistry using NMR techniques. This research contributes to understanding the structural aspects of such compounds (Guerrero-Alvarez et al., 2004).

  • Synthetic Applications : Moskalenko and Boev (2012) reported on the synthesis of spirocyclic 3-oxotetrahydrofurans, including tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, highlighting their potential in preparing biologically active heterocyclic compounds (Moskalenko & Boev, 2012).

  • Antibacterial and Antifungal Agents : Thanusu et al. (2011) synthesized a series of novel ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates, showing antimicrobial activities against a spectrum of clinically isolated microorganisms. This demonstrates the potential of such compounds in developing new antibacterial and antifungal agents (Thanusu et al., 2011).

Mechanism of Action

The mechanism of action for Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate is not specified in the available resources. The mechanism of action typically refers to the specific biochemical interaction through which a drug substance produces its pharmacological effect, often at the molecular level. This compound’s mechanism of action may not be known or may not be applicable if the compound is not intended for use as a drug .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin . The associated hazard statements are H302, H315, H319, and H335, which correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .

properties

IUPAC Name

tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-7-16-12(9-14)4-5-13-8-12/h13H,4-9H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VESCRSHLXRKQFF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCOC2(C1)CCNC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H22N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate

CAS RN

637039-01-1
Record name tert-butyl 6-oxa-2,9-diazaspiro[4.5]decane-9-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.